Cas no 2308382-49-0 (3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide)

• Product Name: 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide
• CAS No: 2308382-49-0
• MF: C₁₂H₁₂BrFN₄O
• MW: 327.152284622192
• CID: 6300899
• PubChem ID: 165800669
• Update Time: 2025-07-19

3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide
• 3-bromo-6-fluoro-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]pyridine-2-carboxamide
• Z2495534446
• 2308382-49-0
• EN300-26590437

• Inchi： 1S/C12H12BrFN4O/c1-17-6-5-15-10(17)7-18(2)12(19)11-8(13)3-4-9(14)16-11/h3-6H,7H2,1-2H3
• InChI Key： DNHDXWSSSNKSDL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(N(C)CC1=NC=CN1C)=O)F

Computed Properties

• Exact Mass: 326.01785g/mol
• Monoisotopic Mass: 326.01785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51Ų

Additional information on 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide

Introduction to 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide (CAS No. 2308382-49-0)

The compound 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide (CAS No. 2308382-49-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a bromo substituent, a fluoro moiety, and a methylpyridine core, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical manipulation and biological evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. Among these, pyridine derivatives have emerged as pivotal structures in the development of therapeutic agents targeting various diseases. The specific arrangement of atoms in 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide not only enhances its pharmacological potential but also opens up new avenues for synthetic chemistry. The bromo and fluoro substituents are particularly noteworthy, as they can influence both the electronic properties and metabolic stability of the molecule.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate drug interactions at the molecular level. The fluorine atom, being highly electronegative, can significantly alter the lipophilicity and binding affinity of a molecule, thereby improving its pharmacokinetic profile. In the context of 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide, the fluoro group at the 6-position likely plays a crucial role in enhancing its interaction with biological targets. This has prompted researchers to investigate its potential as a lead compound for drug discovery programs targeting neurological disorders, inflammatory conditions, and infectious diseases.

The N-methyl-N-(1-methyl-1H-imidazol-2-yl)methyl moiety is another key feature of this compound that warrants further discussion. Imidazole derivatives are well-documented for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. The incorporation of a methyl group at the 1-position of imidazole not only enhances its solubility but also improves its metabolic stability. This structural feature is particularly relevant in the development of oral formulations, where bioavailability is a critical factor. The combination of these structural elements in 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide suggests that it may exhibit multifaceted biological activities upon further investigation.

From a synthetic perspective, 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-yl)methylpyridine-2-carboxamide presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the pyridine core and introducing the bromo and fluoro substituents. Additionally, transition-metal-catalyzed reactions have enabled the efficient incorporation of the imidazole moiety into the molecular framework. These synthetic strategies not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its pharmacological properties.

The biological evaluation of 3-bromo-6-fluoro-N-methyl-N-(1-methyl-1H-imidazol-2-y l)methylpyridine -carboxamide has been conducted using various in vitro assays to assess its interaction with potential biological targets. Preliminary results indicate that this compound exhibits promising activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, studies have shown that it may inhibit enzymes involved in inflammation pathways or interact with receptors mediating pain perception. These findings align with recent research highlighting the therapeutic potential of pyridine-based compounds in modulating inflammatory responses and pain signaling.

In addition to its pharmacological relevance, 3-bromo -6-fluoro -N -m ethyl -N -( 1 -m ethyl -1 H -imid az ol -2 -y l )m ethyl py rid ine -2-carboxamide has also been explored for its potential applications in chemical biology research. Its unique structural features make it an excellent tool for studying enzyme mechanisms and receptor binding interactions at the molecular level. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain detailed insights into how this compound interacts with biological targets. These studies not only contribute to our understanding of disease mechanisms but also provide valuable data for optimizing drug candidates.

The future prospects for 3-bromo -6-fluoro -N -m ethyl -N -( 1 -m ethyl -1 H -imid az ol -2 -y l )m ethyl py rid ine -2-carboxamide are promising, with ongoing research aimed at further elucidating its biological activities and developing novel derivatives with enhanced properties. Computational methods such as molecular docking and virtual screening are being employed to identify potential lead compounds based on structural analogs of this molecule. These computational approaches can significantly accelerate the drug discovery process by predicting binding affinities and optimizing molecular structures before experimental validation.

In conclusion,3-bromo -6-fluoro -N -m ethyl -N -( 1 -m ethyl -1 H im id az ol -2 y l )m ethyl py rid ine 2-carboxamide (CAS No .2308382490) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug discovery . Its complex structure , featuring multiple functional groups , makes it a versatile scaffold for further chemical manipulation . Preliminary studies suggest that it may exhibit multifaceted biological activities , warranting further investigation into its therapeutic potential . As synthetic methodologies continue to evolve , access to such intricate molecules will become more efficient , enabling researchers to explore new frontiers in medicinal chemistry . p >